Cas no 6665-99-2 (cytidine diphosphate glycerol)

cytidine diphosphate glycerol structure
cytidine diphosphate glycerol structure
Product Name:cytidine diphosphate glycerol
CAS No:6665-99-2
MF:C12H21N3O13P2
MW:477.254965543747
CID:964366
PubChem ID:439249
Update Time:2025-04-19

cytidine diphosphate glycerol Chemical and Physical Properties

Names and Identifiers

    • cytidine diphosphate glycerol
    • DTXSID001157771
    • 6665-99-2
    • CHEBI:17885
    • CDP-glycerol
    • Cdp glycerols
    • cytidine 5'-[3-(2,3-dihydroxypropyl) dihydrogen diphosphate]
    • [[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 2,3-dihydroxypropyl hydrogen phosphate
    • Cytidine 5'-(trihydrogen diphosphate), P'-(2,3-dihydroxypropyl) ester
    • C00513
    • Q27102700
    • Cytidine 5a(2)-(trihydrogen diphosphate), Pa(2)-(2,3-dihydroxypropyl) ester
    • Inchi: 1S/C12H21N3O13P2/c13-8-1-2-15(12(20)14-8)11-10(19)9(18)7(27-11)5-26-30(23,24)28-29(21,22)25-4-6(17)3-16/h1-2,6-7,9-11,16-19H,3-5H2,(H,21,22)(H,23,24)(H2,13,14,20)/t6?,7-,9-,10-,11-/m1/s1
    • InChI Key: HHPOUCCVONEPRK-JANFQQFMSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OCC(CO)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O

Computed Properties

  • Exact Mass: 477.05496173g/mol
  • Monoisotopic Mass: 477.05496173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 10
  • Complexity: 791
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.3
  • Topological Polar Surface Area: 251Ų
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